molecular formula C19H15N3OS B433113 4-Amino-2-anilino-5-(4-methylbenzoyl)-3-thiophenecarbonitrile CAS No. 316361-04-3

4-Amino-2-anilino-5-(4-methylbenzoyl)-3-thiophenecarbonitrile

Cat. No.: B433113
CAS No.: 316361-04-3
M. Wt: 333.4g/mol
InChI Key: PHMAHRGARCIYDY-UHFFFAOYSA-N
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Description

4-Amino-2-anilino-5-(4-methylbenzoyl)-3-thiophenecarbonitrile is a useful research compound. Its molecular formula is C19H15N3OS and its molecular weight is 333.4g/mol. The purity is usually 95%.
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Properties

CAS No.

316361-04-3

Molecular Formula

C19H15N3OS

Molecular Weight

333.4g/mol

IUPAC Name

4-amino-2-anilino-5-(4-methylbenzoyl)thiophene-3-carbonitrile

InChI

InChI=1S/C19H15N3OS/c1-12-7-9-13(10-8-12)17(23)18-16(21)15(11-20)19(24-18)22-14-5-3-2-4-6-14/h2-10,22H,21H2,1H3

InChI Key

PHMAHRGARCIYDY-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC=CC=C3)C#N)N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC=CC=C3)C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Malononitrile (0.661 g, 0.0100 mol) was dissolved in N,N-dimethylformamide (50 mL, 0.6 mol) and was stirred under an atmosphere of Argon. Potassium carbonate (1.52 g, 0.0110 mol) was added and was stirred for 30 minutes. Isothiocyanatobenzene (1.49 g, 0.0110 mol) was added and the reaction mixture was stirred for 2 hours. 2-Bromo-1-(4-methylphenyl)-ethanone, (2.34 g, 0.0110 mol) was added and the reaction mixture was allowed to stir overnight. The resultant dark red solution was diluted with 150 mL ethyl acetate and washed successively with 100 mL each of 1/2 saturated NaHCO3 solution, 1N LiCl (2×) and 1N Na2S2O3. The combined aqueous layers were discarded and the organic layer was dried, filtered, and evaporated to collect 1.46 g of the desired product as pale yellow-orange crystals. MS(ESI) [M+H+]+=334.2.
Quantity
0.661 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
1.52 g
Type
reactant
Reaction Step Two
Quantity
1.49 g
Type
reactant
Reaction Step Three
Quantity
2.34 g
Type
reactant
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Five

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